Cas no 144704-77-8 (Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 144704-77-8
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 105562
• PubChem ID: 45091931
• Update Time: 2025-04-18

Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2,5-dihydro-2-oxo-3-furanyl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (2-oxo-2,5-dihydrofuran-3-yl)carbamate
• 144704-77-8

• Inchi： 1S/C9H13NO4/c1-9(2,3)14-8(12)10-6-4-5-13-7(6)11/h4H,5H2,1-3H3,(H,10,12)
• InChI Key： CPAFLSSCDOOOBS-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=O)OCC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.08449
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63